![molecular formula C40H73N9O12 B1664706 Valyl-seryl-glutaminyl-asparaginyl-leucyl-hydroxyethyl-valyl-isoleucyl-valine CAS No. 124020-62-8](/img/structure/B1664706.png)
Valyl-seryl-glutaminyl-asparaginyl-leucyl-hydroxyethyl-valyl-isoleucyl-valine
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Overview
Description
85548e is an inhibitor exhibiting subnanomolar affinity towards HIV type-1 aspartic proteinase (HIV-1 PR).
Scientific Research Applications
Synthesis and Structural Analogs
- The synthesis of peptides related to the N-terminus and C-terminus of human insulin A chain, involving compounds with sequences similar to Valyl-seryl-glutaminyl-asparaginyl-leucyl-hydroxyethyl-valyl-isoleucyl-valine, has been described. This work contributes to our understanding of insulin structure and function (Katsoyannis, Zalut, & Tometsko, 1967).
Aminoacyl-tRNA Synthetases
- Research on postribosomal aminoacyl-tRNA synthetases in cultured Chinese hamster ovary cells, including seryl- and valyl-tRNA synthetases, provides insights into protein synthesis and amino acid incorporation in mammalian cells (Ritter, Enger, & Hampel, 1979).
Peptide Synthesis
- Studies have explored the synthesis of peptides with sequences similar to this compound. Such research contributes to our understanding of peptide structure and the synthesis of biologically active peptides (Bodanszky, Klausner, Lin, Mutt, & Said, 1974).
Pharmacological Actions
- Investigations into the pharmacological actions of peptides structurally related to this compound, particularly those modifying the isoleucyl and asparaginyl groups, have been conducted to understand their biological activities (Berde, Doepfner, & Konzett, 1957).
Molecular Weight Distribution of Synthetases
- Research on the molecular weight distribution of aminoacyl-tRNA-synthetases, including those specific for amino acids found in this compound, has implications for understanding enzyme structure and function in bacterial cells (Nass & Stöffler, 2004).
Analysis of Amino Acids in Biological Systems
- Studies have analyzed the occurrence and distribution of amino acids, including those found in this compound, in various biological systems, providing insights into metabolic pathways and protein breakdown (Charpentier et al., 1984).
Divergence in Reactivity of Synthetases
- Research on the divergence in reactivity of aminoacyl transfer ribonucleic acid synthetases, including those for amino acids in this compound, contributes to our understanding of enzymatic specificity and protein synthesis (Hirsh & Lipmann, 1968).
properties
CAS RN |
124020-62-8 |
---|---|
Molecular Formula |
C40H73N9O12 |
Molecular Weight |
872.1 g/mol |
IUPAC Name |
2-[[(2S,3S)-2-[[(4S,5S)-5-[[(2S)-4-amino-2-[[(2S)-5-amino-2-[[(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-3-hydroxypropanoyl]amino]-5-oxopentanoyl]amino]-4-oxobutanoyl]amino]-4-hydroxy-7-methyl-2-propan-2-yloctanoyl]amino]-3-methylpentanoyl]amino]-3-methylbutanoic acid |
InChI |
InChI=1S/C40H73N9O12/c1-11-22(10)33(39(59)48-32(21(8)9)40(60)61)49-34(54)23(19(4)5)15-28(51)25(14-18(2)3)45-36(56)26(16-30(42)53)46-35(55)24(12-13-29(41)52)44-37(57)27(17-50)47-38(58)31(43)20(6)7/h18-28,31-33,50-51H,11-17,43H2,1-10H3,(H2,41,52)(H2,42,53)(H,44,57)(H,45,56)(H,46,55)(H,47,58)(H,48,59)(H,49,54)(H,60,61)/t22-,23?,24-,25-,26-,27-,28-,31-,32?,33-/m0/s1 |
InChI Key |
BURQLNQHSQGPEJ-SHSGPBBUSA-N |
Isomeric SMILES |
CC[C@H](C)[C@@H](C(=O)NC(C(C)C)C(=O)O)NC(=O)C(C[C@@H]([C@H](CC(C)C)NC(=O)[C@H](CC(=O)N)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@H](CO)NC(=O)[C@H](C(C)C)N)O)C(C)C |
SMILES |
CCC(C)C(C(=O)NC(C(C)C)C(=O)O)NC(=O)C(CC(C(CC(C)C)NC(=O)C(CC(=O)N)NC(=O)C(CCC(=O)N)NC(=O)C(CO)NC(=O)C(C(C)C)N)O)C(C)C |
Canonical SMILES |
CCC(C)C(C(=O)NC(C(C)C)C(=O)O)NC(=O)C(CC(C(CC(C)C)NC(=O)C(CC(=O)N)NC(=O)C(CCC(=O)N)NC(=O)C(CO)NC(=O)C(C(C)C)N)O)C(C)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
85548e U 85548e U-85548e U85548e Val-Ser-Gln-Asn-Leu-CH(OH)CH2-Val-Ile-Val valyl-seryl-glutaminyl-asparaginyl-leucyl-hydroxyethyl-valyl-isoleucyl-valine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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